Cas no 35461-44-0 (1-Methoxy-2-nitroethane)

• Product Name: 1-Methoxy-2-nitroethane
• CAS No: 35461-44-0
• MF: C₃H₇NO₃
• MW: 105.092581033707
• CID: 2823518
• Update Time: 2023-08-07

1-Methoxy-2-nitroethane Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-2-nitroethane

• Inchi： 1S/C3H7NO3/c1-7-3-2-4(5)6/h2-3H2,1H3
• InChI Key： VGLOEMGOLOYOIX-UHFFFAOYSA-N
• SMILES： O(C)CC[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.7
• XLogP3: -0.1
• Topological Polar Surface Area: 55